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Compound of Interest

Compound Name: Boc-Beta-T-Butyl-L-Alanine

Cat. No.: B558254

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like Boc-Beta-T-Butyl-L-Alanine is paramount. This guide provides
essential, step-by-step procedures for the proper disposal of this compound, ensuring
laboratory safety and regulatory compliance. While Boc-Beta-T-Butyl-L-Alanine is not
classified as a hazardous substance under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), adherence to proper disposal protocols is crucial to prevent
environmental contamination and maintain a safe working environment.

Key Safety and Handling Information

Before proceeding with disposal, it is important to be aware of the fundamental properties and
handling requirements for Boc-Beta-T-Butyl-L-Alanine.
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Property Data

CAS Number 79777-82-5

Molecular Formula C12H23NO4

Molecular Weight 245.32 g/mol

Appearance White to off-white powder

Boiling Point 364.4°C at 760 mmHg

Density 1.048 g/cm3

Storage Store at 2-8 °C in a cool, dry place.

Personal Protective Equipment (PPE)

When handling Boc-Beta-T-Butyl-L-Alanine for disposal, the following personal protective
equipment should be worn:

Eye Protection: Safety glasses with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A dust mask or respirator is recommended to avoid inhaling powder.

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Protocol

Follow these procedures for the safe disposal of Boc-Beta-T-Butyl-L-Alanine and its
contaminated materials.

o Waste Identification and Collection:

o Collect all waste materials containing Boc-Beta-T-Butyl-L-Alanine, including surplus
chemical, empty containers, and contaminated items (e.g., weighing paper, gloves, wipes).
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o Place all waste in a designated, clearly labeled, and sealable container. The label should
include the full chemical name: "Boc-Beta-T-Butyl-L-Alanine".

o Container Management:
o Ensure the waste container is made of a compatible material and is in good condition.

o Keep the container securely sealed when not in use to prevent accidental spills or dust
dispersion.

o Store the waste container in a designated, well-ventilated area away from incompatible
materials.

e Disposal of Unused or Surplus Chemical:

o Itis recommended to offer surplus and non-recyclable Boc-Beta-T-Butyl-L-Alanine to a
licensed disposal company.[1]

o Alternatively, the material can be dissolved or mixed with a combustible solvent and
incinerated in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Do not dispose of the chemical down the drain or in general waste.
o Disposal of Contaminated Materials:

o All materials that have come into contact with Boc-Beta-T-Butyl-L-Alanine, such as
gloves, filter paper, and empty containers, should be treated as chemical waste.

o Dispose of contaminated packaging in the same manner as the unused product.[1]
e Spill Management:
o In the event of a spill, avoid generating dust.
o Carefully sweep up the solid material and place it into the designated waste container.

o Clean the spill area with a suitable solvent and collect all cleaning materials as hazardous
waste.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Boc-
Beta-T-Butyl-L-Alanine.
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Boc-Beta-T-Butyl-L-Alanine Disposal Workflow

Start: Have Boc-Beta-T-Butyl-L-Alanine Waste

Is it surplus/unused chemical?

No

Is it contaminated material?

Yes es

Collect in a labeled, sealed container

No Arrange for disposal by a licensed company

“-Option

Alternatively, dissolve in a combustible solvent and incinerate

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Boc-Beta-T-Butyl-L-Alanine.
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By adhering to these guidelines, researchers and laboratory personnel can ensure the safe and
responsible disposal of Boc-Beta-T-Butyl-L-Alanine, contributing to a secure and compliant
research environment. Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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